Cas no 105-21-5 (γ-Heptalactone)

• Product Name: γ-Heptalactone
• CAS No: 105-21-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00036498
• CID: 35318
• PubChem ID: 24845053
• Update Time: 2025-04-18

γ-Heptalactone Chemical and Physical Properties

Names and Identifiers

• γ-Oenantholacton
• 4-Hydroxyheptanoic acid gamma-lactone
• 4-n-Propyl-4-hydroxybutanoic acid lactone
• 4-Heptanolide
• Gamma-Heptalactone
• γ-Heptalactone
• gamma-Heptanolactone
• HEPTALACTONE, gamma-(AS)
• (±)-4-Heptanolide
• (±)-Dihydro-5-propyl-2(3H)-furanone
• (±)-γ-Propyl-γ-butyrolactone
• 5-propyloxolan-2-one
• γ-Enanthonolactone
• γ-Heptanolactone
• heptan-4-
• FEMA 2539
• Heptan-4-olid
• heptan-4-olide
• G-HEPTALACTONE
• Heptanolide-4,1
• gamma heptalatone

• MDL： MFCD00036498
• Inchi： 1S/C7H12O2/c1-2-3-6-4-5-7(8)9-6/h6H,2-5H2,1H3
• InChI Key： VLSVVMPLPMNWBH-UHFFFAOYSA-N
• SMILES： CCCC1OC(=O)CC1

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless slightly oily liquid. It has an aroma similar to nuts and caramel, a sweet taste similar to malt and caramel, and a slight smell of herbs.
• Density: 0.999
• Boiling Point: 236°C(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.445
• PSA: 26.30000
• LogP: 1.49210
• Solubility: It is almost insoluble in water and soluble in ethanol.
• FEMA: 2539

γ-Heptalactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
• WGK Germany：2
• Hazard Category Code： R38
• Safety Instruction： S36
• RTECS：LU3697000
• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients